Ethyl 4-(2-fluorophenyl)-6-oxo-2-(trifluoromethyl)-1,4,5,6-tetrahydro-3-pyridinecarboxylate

• IUPAC Name: ethyl 4-(2-fluorophenyl)-2-oxo-6-(trifluoromethyl)-3,4-dihydro-1H-pyridine-5-carboxylate
• InChI: InChI=1S/C15H13F4NO3/c1-2-23-14(22)12-9(8-5-3-4-6-10(8)16)7-11(21)20-13(12)15(17,18)19/h3-6,9H,2,7H2,1H3,(H,20,21)
• InChI Key: RERYUHOFTICWTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)CC1C2=CC=CC=C2F)C(F)(F)F
• Molecular Formula: C15H13F4NO3
• Molecular Weight: 331.26 g/mol

Description

The compound contains several functional groups including a fluorophenyl group, a trifluoromethyl group, and a carboxylate group. These groups are often found in various pharmaceuticals and agrochemicals due to their unique properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reactants present. Trifluoromethyl groups are known to undergo various reactions including nucleophilic substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Trifluoromethyl groups are known to be highly electronegative, which can influence the compound’s reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some trifluoromethyl-containing compounds are used as inhibitors of certain enzymes.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The future research directions would depend on the specific applications of the compound. Trifluoromethyl-containing compounds are of interest in various fields including pharmaceuticals and agrochemicals.